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Compound of Interest

Compound Name: DDP-38003 dihydrochloride

Cat. No.: B10800141

Introduction

DDP-38003 is a novel, orally available, and potent inhibitor of histone lysine-specific
demethylase 1A (KDM1A/LSD1), a key epigenetic regulator.[1][2][3] With an ICso value of 84
nM, DDP-38003 demonstrates significant activity against its target.[1][4] KDM1A/LSD1 is an
enzyme responsible for the demethylation of mono- and di-methylated lysine 4 and lysine 9 on
histone H3 (H3K4me1/2 and H3K9me1/2).[5][6] Overexpression of KDM1A/LSD1 is observed
in various cancers, where it contributes to the silencing of tumor-suppressor genes, leading to
increased proliferation and a block in cell differentiation.[5][6]

By inhibiting KDM1A/LSD1, DDP-38003 can reactivate the expression of these silenced genes,
inducing differentiation and apoptosis in cancer cells.[6] Due to these properties, DDP-38003 is
investigated as a potential oral anticancer agent, having shown efficacy in increasing survival in
mouse models of leukemia.[1][4][5] This document provides a detailed protocol for the
preparation, storage, and handling of DDP-38003 dihydrochloride stock solutions for research
applications.

Quantitative Data Summary

For accurate and reproducible experimental results, it is crucial to start with a properly prepared
and characterized stock solution. The following tables summarize the key properties of DDP-
38003 dihydrochloride.

Table 1: Physicochemical Properties of DDP-38003 Dihydrochloride
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Property Value Reference

Molecular Formula C21H2sCIl2N4O [4]

Molecular Weight 423.38 g/mol [4]

CAS Number 1831167-98-6 [4][7]

Appearance Brown to reddish-brown solid [7]

Table 2: Solubility Data for DDP-38003 Dihydrochloride

Solvent Concentration Notes
Use of newly opened,
anhydrous DMSO is

DMSO =29 mg/mL (= 68.50 mM) recommended as hygroscopic

DMSO can negatively impact
solubility.[1][7]

Table 3: Storage and Stability Recommendations
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Storage ]
Form Duration Notes
Temperature

Store sealed and
Solid Powder 4°C As per manufacturer protected from

moisture.[4][7]

Store sealed and

. protected from
Stock Solution in

-20°C 1 month moisture. Aliquot to
DMSO

avoid repeated freeze-

thaw cycles.[4][7]

Store sealed and

o protected from
Stock Solution in

-80°C 6 months moisture. Aliquot to
DMSO

avoid repeated freeze-

thaw cycles.[4][7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of DDP-38003
dihydrochloride in DMSO. Adjust calculations accordingly for different desired concentrations.

Materials and Equipment
o DDP-38003 dihydrochloride powder (CAS: 1831167-98-6)

e Anhydrous or new, unopened Dimethyl sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or cryogenic vials

o Calibrated P200 and P1000 micropipettes and sterile tips

e \ortex mixer
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o Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions

« DDP-38003 dihydrochloride is for research use only. Its toxicological properties have not
been fully investigated.

e Handle the compound in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE at all times to avoid skin contact, inhalation, or ingestion.

o Consult the Safety Data Sheet (SDS) for this product before handling.

Calculation of Reagents

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

For a 10 mM (0.010 mol/L) stock solution in 1 mL (0.001 L):
e Mass (mg) = 0.010 mol/L x 0.001 L x 423.38 g/mol x 1000 mg/g
e Mass (mg) =4.23 mg

Table 4: Quick Calculation Reference for Preparing DDP-38003 Dihydrochloride Solutions

Desired Concentration Mass for 1 mL Solvent Mass for 5 mL Solvent
1mM 0.423 mg 2.117 mg

5 mM 2.117 mg 10.585 mg

10 mM 4.234 mg 21.170 mg

50 mM 21.170 mg 105.850 mg

Step-by-Step Procedure
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» Preparation: Before opening, allow the vial of DDP-38003 dihydrochloride to equilibrate to
room temperature for at least 15-20 minutes to prevent condensation of moisture.

» Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out
the calculated amount of DDP-38003 dihydrochloride (e.g., 4.23 mg for 1 mL of a 10 mM
solution) and transfer it into the tube.

o Solubilization: Using a calibrated micropipette, add the calculated volume of fresh DMSO
(e.g., 1 mL) to the tube containing the compound.

» Dissolution: Cap the tube securely and vortex at medium speed for 1-2 minutes until the
solid is completely dissolved. A clear, brown to reddish-brown solution should be formed.[7] If
dissolution is slow, gentle warming (to 37°C) or brief sonication can be applied.

 Aliquoting: To prevent degradation from multiple freeze-thaw cycles, dispense the stock
solution into single-use aliquots in sterile, clearly labeled cryogenic vials or microcentrifuge
tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[4][7]

Visualizations
Workflow for Stock Solution Preparation
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Stock Solution Workflow
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Caption: Workflow for preparing DDP-38003 dihydrochloride stock solution.
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Simplified Signaling Pathway of KDM1A/LSD1 Inhibition

Mechanism of DDP-38003 Action
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Caption: DDP-38003 inhibits KDM1A/LSD1, preventing gene silencing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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